Cas no 2680599-83-9 (2-methyl-5-(2,2,2-trifluoroacetyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid)

• Product Name: 2-methyl-5-(2,2,2-trifluoroacetyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid
• CAS No: 2680599-83-9
• MF: C₁₀H₁₀F₃N₃O₃
• MW: 277.199912548065
• CID: 5849783
• PubChem ID: 165909935
• Update Time: 2025-06-15

2-methyl-5-(2,2,2-trifluoroacetyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2,2,2-trifluoroacetyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid
• EN300-28284939
• 2680599-83-9

• Inchi： 1S/C10H10F3N3O3/c1-15-4-5-6(14-15)2-3-16(7(5)8(17)18)9(19)10(11,12)13/h4,7H,2-3H2,1H3,(H,17,18)
• InChI Key： RHAOHNIGKHNAHS-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2C(=CN(C)N=2)C1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 277.06742568g/mol
• Monoisotopic Mass: 277.06742568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-methyl-5-(2,2,2-trifluoroacetyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid

Comprehensive Overview of 2-methyl-5-(2,2,2-trifluoroacetyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid (CAS No. 2680599-83-9)

The compound 2-methyl-5-(2,2,2-trifluoroacetyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid (CAS No. 2680599-83-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[4,3-c]pyridine core and a trifluoroacetyl moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for fluorinated heterocycles like 2-methyl-5-(2,2,2-trifluoroacetyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The compound's CAS No. 2680599-83-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in synthetic chemistry is the role of trifluoroacetyl groups in enhancing molecular interactions. The presence of this functional group in 2-methyl-5-(2,2,2-trifluoroacetyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid contributes to its electrophilic character, making it a versatile building block for covalent inhibitors. This property is particularly valuable in the design of targeted therapies, a hot topic in precision medicine.

From a synthetic perspective, the pyrazolo[4,3-c]pyridine scaffold is renowned for its structural diversity and drug-like properties. Researchers often explore its derivatives for applications in central nervous system (CNS) disorders and inflammatory diseases, areas where current treatments face limitations. The compound's carboxylic acid functionality further expands its utility, enabling facile derivatization for structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are also driving interest in 2-methyl-5-(2,2,2-trifluoroacetyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid. As industries shift toward green chemistry practices, the development of efficient and sustainable synthetic routes for such compounds is a priority. This aligns with broader societal concerns about reducing the environmental footprint of chemical manufacturing.

In summary, 2-methyl-5-(2,2,2-trifluoroacetyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid (CAS No. 2680599-83-9) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug discovery to agrochemical innovation, underscore its importance in advancing scientific and industrial progress. As the field evolves, this compound is poised to remain a focal point for researchers seeking to address unmet medical and technological challenges.